Cas no 167758-85-2 (3-(2-methyl-1H-imidazol-1-yl)-Benzonitrile)

3-(2-methyl-1H-imidazol-1-yl)-Benzonitrile structure
167758-85-2 structure
Product Name:3-(2-methyl-1H-imidazol-1-yl)-Benzonitrile
CAS No:167758-85-2
MF:C11H9N3
MW:183.209261655807
CID:1107411
PubChem ID:18920191
Update Time:2025-04-20

3-(2-methyl-1H-imidazol-1-yl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methyl-1H-imidazol-1-yl)-Benzonitrile
    • 3-(2-methylimidazol-1-yl)benzonitrile
    • 3-(2-METHYL-1H-IMIDAZOL-1-YL)BENZONITRILE
    • SCHEMBL8697197
    • DTXSID70596480
    • 167758-85-2
    • AKOS006325799
    • TXOKCNFPHCSTLG-UHFFFAOYSA-N
    • G82513
    • Inchi: 1S/C11H9N3/c1-9-13-5-6-14(9)11-4-2-3-10(7-11)8-12/h2-7H,1H3
    • InChI Key: TXOKCNFPHCSTLG-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1C)C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 183.08
  • Monoisotopic Mass: 183.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 1.8

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